1-(Benzyloxy)-2-nitrobenzene
Overview
Description
1-(Benzyloxy)-2-nitrobenzene, also known as this compound, is a useful research compound. Its molecular formula is C13H11NO3 and its molecular weight is 229.23 g/mol. The purity is usually 95%.
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Scientific Research Applications
A study by Jadhav et al. (2011) described the gold-catalyzed redox/cycloaddition cascade on 1-alkynyl-2-nitrobenzenes, which leads to the stereoselective synthesis of complex azacyclic compounds. This process involves a formal [2 + 2 + 1] cycloaddition among -carbonyl groups, underlining its potential in organic synthesis (Jadhav, Bhunia, Liao, & Liu, 2011).
Research by Moschonas et al. (1996) found that the reaction of benzene with hydroxyl radicals yields phenol and 1,4-benzoquinone. In the presence of NO2, nitrobenzene is formed, and the yield depends linearly on the initial NO2 concentration, disappearing as the NO2 concentration approaches zero. This suggests its relevance in environmental chemistry and pollutant analysis (Moschonas, Danalatos, & Glavas, 1996).
A 1974 study by Shimao discovered that reducing nitrobenzenes with benzyl alcohols and aqueous alkali Li hydroxide solution can produce azoxy compounds. The reaction is facilitated by electron-withdrawing substituents and retarded by electron-releasing substituents, indicating its utility in organic synthesis (Shimao, 1974).
Takayama et al. (2003) explored the low-temperature photolysis of 1-azido-2-nitrobenzene, leading to the formation of benzofuroxan. This process involves a triplet nitrene intermediate and produces trans,trans-1,2-dinitrosobenzene, highlighting its potential in photolytic reaction studies (Takayama, Kawano, Uekusa, Ohashi, & Sugawara, 2003).
Selvaraj et al. (2014) demonstrated that ultrasound-assisted arylation of benzyl alcohol with 4-nitrochlorobenzene in a solid-liquid system significantly enhances the reaction. This method produces 1-(benzyloxy)-4-nitrobenzene with minimal hydration of potassium salt, suggesting its application in enhancing chemical reactions (Selvaraj, Abimannan, & Rajendran, 2014).
Properties
IUPAC Name |
1-nitro-2-phenylmethoxybenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11NO3/c15-14(16)12-8-4-5-9-13(12)17-10-11-6-2-1-3-7-11/h1-9H,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYWSXGRMDPBISP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=CC=C2[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30352983 | |
Record name | Benzyl 2-nitrophenyl ether | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30352983 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
4560-41-2 | |
Record name | Benzyl 2-nitrophenyl ether | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30352983 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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